The effect of surface species on the rate of H sorption into nanostructured Pd

Physical Chemistry Chemical Physics Pub Date: 2004-05-11 DOI: 10.1039/B404028G

Abstract

Studies of the hydrogen region of nanostructured H1-e Pd films in 1 M sulfuric acid in the presence of crystal violet, or when small amounts of Pt are deposited on to the surface, show that the adsorption of hydrogen onto the metal surface is suppressed but that at the same time the kinetics of absorption of hydrogen into the Pd to form the β-hydride are significantly enhanced suggesting that the strongly adsorbed hydrogen on the Pd surface acts as a blocking layer for absorption of hydrogen into the Pd lattice.

Graphical abstract: The effect of surface species on the rate of H sorption into nanostructured Pd
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